Cas no 17938-99-7 ( )

• Product Name: &nbsp
• CAS No: 17938-99-7
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 906730
• PubChem ID: 350824
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-(diethylaminomethyl)-1,3-oxazolidin-2-one
• 5-Diaethylaminomethyl-oxazolidin-2-on
• 5-diethylaminomethyl-oxazolidin-2-one
• AC1L6X28
• NSC515967
• DTXSID90325698
• NSC-515967
• 17938-99-7
•  

• Inchi： 1S/C8H16N2O2/c1-3-10(4-2)6-7-5-9-8(11)12-7/h7H,3-6H2,1-2H3,(H,9,11)
• InChI Key： OKLKKUXOINPYLP-UHFFFAOYSA-N
• SMILES： O1C(NCC1CN(CC)CC)=O

Computed Properties

• Exact Mass: 172.12128
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57
• LogP: 0.76540